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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

AS19 Column Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the Thermo Scientific™ Dionex™ IonPac™

AS19 column series. Below you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed protocols to ensure the optimal performance and longevity of your AS19
columns.

Frequently Asked Questions (FAQs)
Q1: What is the expected lifetime of an AS19 column?

A1: The lifetime of an AS19 column is highly dependent on the sample matrix, operating

conditions, and adherence to proper maintenance and storage protocols. With proper care,

including the use of a guard column, appropriate sample preparation, and regular cleaning, the

column can provide reliable performance for an extended period. Factors that can reduce

column lifetime include the injection of unfiltered or complex samples, operation at extreme pH

values or temperatures, and improper storage.[1][2]

Q2: What are the recommended storage conditions for the AS19 column?

A2: For short-term storage (e.g., overnight), the column can be left in the eluent used for the

application. For long-term storage, it is recommended to flush the column with the shipping

solvent. The AS19 column is shipped in the column test eluent, while the AS19-4µm is shipped

in a sodium tetraborate solution. After flushing, both ends of the column should be securely

capped to prevent the packing material from drying out.
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Q3: What is the recommended operating temperature for the AS19 column?

A3: The recommended operating temperature for the IonPac AS19 column is 30 °C. This

temperature is optimized to ensure reproducible retention times.[3][4][5][6]

Q4: What are the maximum operating pressures for the AS19 and AS19-4µm columns?

A4: The maximum operating pressure for the standard bore and microbore AS19 columns is

4000 psi.[3][5] For the AS19-4µm and AS19 capillary columns, the maximum operating

pressure is 5000 psi.[3][4][7]

Troubleshooting Guide
This guide addresses common issues encountered during the use of the AS19 column.
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Observation Potential Cause Recommended Action

High Back Pressure Plugged column inlet frit

Reverse the flow of the column

and flush with eluent. If the

pressure remains high, replace

the frit.

Contamination of the column

Perform a column cleaning

procedure as detailed in the

"Experimental Protocols"

section.

Blockage in the system

Isolate the column and check

the pressure of the system

components individually.

Poor Peak Shape (Tailing or

Fronting)
Column contamination

Clean the column using the

appropriate protocol.

Column overload
Dilute the sample or reduce

the injection volume.

Mismatched eluent and

sample matrix

Ensure the sample is dissolved

in a solvent similar in

composition to the mobile

phase.

Loss of Resolution Column aging

The column may be nearing

the end of its life. Consider

replacing it.

Contamination buildup
Perform a thorough column

cleaning.

Changes in eluent composition
Prepare fresh eluent and

ensure accurate composition.

Shifting Retention Times
Fluctuation in operating

temperature

Ensure the column

compartment is maintaining a

stable temperature of 30 °C.[3]

[4][5][6]
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Inconsistent eluent preparation
Prepare fresh eluent, ensuring

accurate concentrations.

Column equilibration

Ensure the column is fully

equilibrated with the mobile

phase before analysis.

Data Presentation
AS19 Column Specifications

Parameter Dionex IonPac AS19 Dionex IonPac AS19-4µm

Particle Size Not specified 4 µm

Column Capacity
240 µeq per 4 x 250 mm

column

240 µeq per 4 x 250 mm

column[4]

Maximum Operating Pressure
4000 psi (Standard/Microbore),

5000 psi (Capillary)[3][5]
5000 psi[4][7]

pH Compatibility 0 - 14 0 - 14[7]

Organic Solvent Compatibility 0 - 100% 0 - 100%[7]

Recommended Operating

Temperature
30 °C[3][4][5][6] 30 °C[4]

Experimental Protocols
Column Cleaning and Regeneration
Contamination can lead to a variety of chromatographic problems. The following are general

cleaning protocols. Always disconnect the column from the detector before proceeding with any

cleaning procedure.

1. Removal of Acid-Soluble Contaminants:

Reagent: 1 M Hydrochloric Acid (HCl)

Procedure:
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Disconnect the column from the suppressor and detector.

Flush the column with deionized water for 10 minutes at the normal flow rate.

Pump 1 M HCl through the column for 30-60 minutes.

Flush the column with deionized water for at least 30 minutes until the effluent is neutral.

Equilibrate the column with your mobile phase until a stable baseline is achieved.

2. Removal of Base-Soluble Contaminants:

Reagent: 1 M Sodium Hydroxide (NaOH)

Procedure:

Disconnect the column from the suppressor and detector.

Flush the column with deionized water for 10 minutes.

Pump 1 M NaOH through the column for 30-60 minutes.

Flush with deionized water for at least 30 minutes until the effluent is neutral.

Equilibrate with your mobile phase.

3. Removal of Organic Contaminants:

Reagent: HPLC-grade organic solvent (e.g., Acetonitrile or Methanol)

Procedure:

Disconnect the column from the suppressor and detector.

Flush the column with deionized water for 10 minutes.

If your mobile phase contains a buffer, flush with a salt-free mobile phase first.

Pump 100% organic solvent through the column for 30-60 minutes.
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Gradually return to your mobile phase composition.

Equilibrate with your mobile phase.

Visualizations
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Problem Observed
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Column Contamination Identified

Disconnect Column
from Suppressor & Detector

Flush with DI Water
(10 min)

Identify Contaminant Type

Acid-Soluble:
Flush with 1M HCl

(30-60 min)

Acid-Soluble

Base-Soluble:
Flush with 1M NaOH

(30-60 min)

Base-Soluble

Organic:
Flush with 100% Organic Solvent

(30-60 min)

Organic

Flush with DI Water
until Neutral (>=30 min)

Equilibrate with
Mobile Phase

Column is Clean

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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